Cas no 1805438-84-9 (2,5-Bis(trifluoromethyl)-4-iodoanisole)

• Product Name: 2,5-Bis(trifluoromethyl)-4-iodoanisole
• CAS No: 1805438-84-9
• MF: C₉H₅F₆IO
• MW: 370.030296087265
• CID: 4964859
• Update Time: 2025-09-27

2,5-Bis(trifluoromethyl)-4-iodoanisole Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-iodoanisole

• Inchi： 1S/C9H5F6IO/c1-17-7-3-4(8(10,11)12)6(16)2-5(7)9(13,14)15/h2-3H,1H3
• InChI Key： OZTKRHYPHVDULS-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)OC

Computed Properties

• Exact Mass: 369.92893 g/mol
• Monoisotopic Mass: 369.92893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2
• Molecular Weight: 370.03

Additional information on 2,5-Bis(trifluoromethyl)-4-iodoanisole

Comprehensive Overview of 2,5-Bis(trifluoromethyl)-4-iodoanisole (CAS No. 1805438-84-9)

2,5-Bis(trifluoromethyl)-4-iodoanisole (CAS No. 1805438-84-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and iodo functional groups, is widely utilized as a key intermediate in synthetic chemistry. Its molecular structure, featuring electron-withdrawing groups, makes it particularly valuable in cross-coupling reactions and catalysis, which are critical for developing novel compounds with enhanced properties.

In recent years, the demand for fluorinated aromatic compounds like 2,5-Bis(trifluoromethyl)-4-iodoanisole has surged due to their exceptional stability and reactivity. Researchers and industries are increasingly exploring its applications in drug discovery, where fluorinated molecules are known to improve bioavailability and metabolic stability. Additionally, its role in material science is being investigated for developing high-performance polymers and liquid crystals, which are essential for next-generation electronic devices.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2,5-Bis(trifluoromethyl)-4-iodoanisole?" The synthesis typically involves the iodination of 2,5-Bis(trifluoromethyl)anisole, followed by purification steps to achieve high yields. Another common query is: "How does the presence of trifluoromethyl groups affect the reactivity of this compound?" The answer lies in the strong electron-withdrawing nature of these groups, which significantly influences the compound's behavior in electrophilic and nucleophilic reactions.

The compound's relevance extends to green chemistry initiatives, where researchers are optimizing its synthesis to minimize environmental impact. With the growing emphasis on sustainable chemical processes, 2,5-Bis(trifluoromethyl)-4-iodoanisole is being studied for its potential in catalytic transformations that reduce waste and energy consumption. This aligns with the broader industry trend toward eco-friendly synthesis methods, which are a hot topic among chemists and environmental scientists alike.

From a commercial perspective, 2,5-Bis(trifluoromethyl)-4-iodoanisole is available through specialized chemical suppliers, often in high purity grades suitable for research and industrial applications. Its CAS No. 1805438-84-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the compound gains traction, suppliers are increasingly listing it under related keywords such as "fluorinated anisole derivatives" and "iodo-substituted trifluoromethyl compounds" to improve visibility in search engines.

In summary, 2,5-Bis(trifluoromethyl)-4-iodoanisole (CAS No. 1805438-84-9) is a versatile and high-value compound with broad applications in cutting-edge research and industrial processes. Its unique chemical properties, combined with the growing demand for fluorinated intermediates, position it as a critical component in the advancement of modern chemistry. Whether you're a synthetic chemist, materials scientist, or pharmaceutical researcher, understanding this compound's potential can open doors to innovative solutions and breakthroughs in your field.